Cas no 2108971-29-3 (4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile)

• Product Name: 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• CAS No: 2108971-29-3
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5453505
• PubChem ID: 128965884
• Update Time: 2025-10-22

4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[4-Hydroxy-2-(3-methoxyphenyl)-1-pyrrolidinyl]carbonyl]-2-pyridinecarbonitrile
• EN300-26605826
• 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• 2108971-29-3
• Z2004597825

• Inchi： 1S/C18H17N3O3/c1-24-16-4-2-3-12(8-16)17-9-15(22)11-21(17)18(23)13-5-6-20-14(7-13)10-19/h2-8,15,17,22H,9,11H2,1H3
• InChI Key： DMLGIJFNLKRYBC-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CN=C(C#N)C=2)=O)C(C2C=CC=C(C=2)OC)C1

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile: A Comprehensive Overview

The compound 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile (CAS No: 2108971-29-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Analysis

The molecular structure of 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile is characterized by a pyridine ring substituted with a cyano group at position 2 and a pyrrolidine-derived carbonyl group at position 4. The pyrrolidine moiety itself is substituted with a hydroxyl group at position 4 and a methoxyphenyl group at position 2, creating a complex yet functionalizable framework. This structure allows for diverse interactions, including hydrogen bonding and π-π stacking, which are critical for its biological activity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrrolidine intermediate followed by coupling with the pyridine derivative. Recent advancements in synthetic methodologies have enabled higher yields and improved purity, facilitating its use in preclinical studies. The compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming its molecular structure and stereochemistry.

Biological Activity

Research into the biological activity of 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile has revealed its potential as a modulator of various cellular pathways. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory therapies. Additionally, preliminary data suggest that this compound may exhibit antitumor activity by targeting specific oncogenic pathways, though further investigation is required to validate these findings.

Applications in Drug Discovery

The unique combination of structural features in 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile positions it as a valuable tool in drug discovery efforts. Its ability to modulate multiple biological targets makes it an attractive candidate for the development of multitarget therapies, which are increasingly sought after in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Future Directions

As research on 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile continues to evolve, there is growing interest in exploring its pharmacokinetic properties and safety profile. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics will be crucial for determining its suitability as a drug candidate. Furthermore, ongoing studies aim to elucidate the molecular mechanisms underlying its biological effects, which could pave the way for novel therapeutic strategies.

In conclusion, 4-[4-Hydroxy-2-(3-methoxyphenyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, underscores its potential as a valuable asset in the development of innovative therapeutic agents.